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Compound of Interest

Compound Name: Farnesyl bromide

Cat. No.: B8790091 Get Quote

Farnesyl bromide, a combustible and hazardous chemical, requires meticulous handling and

disposal to ensure the safety of laboratory personnel and to prevent environmental

contamination. This guide provides essential, step-by-step procedures for the proper disposal

of farnesyl bromide, adhering to safety and regulatory standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle farnesyl bromide with

appropriate personal protective equipment (PPE). This includes, but is not limited to, safety

goggles, gloves, and a lab coat. All handling should be performed in a well-ventilated area,

preferably within a chemical fume hood.[1]

Emergency Procedures:

In case of skin contact: Immediately wash the affected area with plenty of water and remove

contaminated clothing.[2]

In case of eye contact: Rinse cautiously with water for several minutes. If contact lenses are

present, remove them if it is easy to do so and continue rinsing.[2]

If inhaled: Move the individual to fresh air.[2]

If ingested: Do not induce vomiting. Rinse the mouth with water.[2]

In all cases of exposure, seek immediate medical attention.[2]
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Step-by-Step Disposal Protocol
The proper disposal of farnesyl bromide is critical and must be carried out in accordance with

institutional and regulatory guidelines for hazardous chemical waste.[3]

Segregation: Farnesyl bromide waste must be segregated from other waste streams. It

should not be mixed with non-hazardous waste.[4] It is also crucial to avoid mixing it with

incompatible materials, such as strong oxidizing agents.[1]

Containerization:

Use a dedicated, chemically compatible, and leak-proof container for collecting farnesyl
bromide waste.[3][5] The container must be in good condition and have a secure, tightly

sealing lid.[5]

The original container of the farnesyl bromide can be used for waste collection if it is in

good condition.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name,

"Farnesyl bromide."[5] Do not use abbreviations or chemical formulas.

The label should also include the date when the first drop of waste was added to the

container.

Storage:

Store the sealed waste container in a designated, cool, and well-ventilated secondary

containment area within the laboratory.[1][5] This is to prevent the release of the

substance in case of a primary container leak.

The storage area should be away from heat sources and incompatible chemicals.[1]

Spill Management:

In the event of a spill, absorb the farnesyl bromide with an inert material (e.g.,

vermiculite, dry sand).[1]
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Collect the absorbed material and place it into a designated hazardous waste container.[1]

Final Disposal:

Farnesyl bromide should never be disposed of down the drain or in regular trash.[5][6]

Arrange for the collection of the hazardous waste container by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal company.

Quantitative Data Summary
Property Value

Chemical Formula C₁₅H₂₅Br

Molecular Weight 285.26 g/mol

Flash Point 113 °C (235.4 °F) - closed cup

Boiling Point 100-110 °C at 15 mmHg

Density 1.052 g/mL at 25 °C

Storage Temperature 2-8°C

Source:[7][8]

Experimental Protocols
The standard protocol for the disposal of farnesyl bromide waste involves its collection as

hazardous chemical waste. No experimental procedures for the neutralization or treatment of

farnesyl bromide at the laboratory level are recommended due to its hazardous nature. The

primary "experiment" is the safe and compliant collection and labeling of the waste for

professional disposal.

Farnesyl Bromide Disposal Workflow
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Caption: Logical workflow for the proper disposal of farnesyl bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8790091#farnesyl-bromide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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